Cas no 6938-37-0 (1,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol)
6938-37-0 structure
Product Name:1,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol
CAS No:6938-37-0
MF:C12H16O
MW:176.254843711853
CID:1735937
PubChem ID:243785
Update Time:2025-04-21
1,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol
- 1,7-dimethyl-3,4-dihydro-2H-naphthalen-1-ol
- 1-Naphthalenol, 1,2,3,4-tetrahydro-1,7-dimethyl-
-
- Inchi: 1S/C12H16O/c1-9-5-6-10-4-3-7-12(2,13)11(10)8-9/h5-6,8,13H,3-4,7H2,1-2H3
- InChI Key: NKDKDFROVXYVRB-UHFFFAOYSA-N
- SMILES: OC1(C)C2C=C(C)C=CC=2CCC1
Computed Properties
- Exact Mass: 176.12018
- Monoisotopic Mass: 176.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.049±0.06 g/cm3(Predicted)
- Boiling Point: 282.8±9.0 °C(Predicted)
- PSA: 20.23
- pka: 14.69±0.20(Predicted)
1,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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